N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride
Overview
Description
N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride (NFAH) is a novel compound with a unique chemical structure and a wide range of potential applications. It is a derivative of 2-aminoethyl-2-fluorophenylacetamide (AEFPA), which is a widely used compound in the pharmaceutical and biotechnology industries. NFAH has been studied for its potential use in the synthesis of drugs, as a therapeutic agent, and for its various biochemical and physiological effects.
Scientific Research Applications
N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride has been studied for its potential use in the synthesis of drugs and as a therapeutic agent. It has been used as a model compound to investigate the effects of fluorine substitution on the reactivity of amines. It has also been used to study the reactivity of 3-chloropropionyl chloride in the presence of a base. Additionally, N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride has been used to study the effects of fluorine substitution on the structure and properties of proteins.
Mechanism of Action
The mechanism of action of N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride is not yet fully understood. However, various studies have suggested that it may act as an agonist or antagonist of certain receptors in the body. It has been suggested that N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride may act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and behavior. Additionally, N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride has been suggested to act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of memory and learning.
Biochemical and Physiological Effects
N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, reduce oxidative stress, and inhibit the production of pro-inflammatory cytokines. Additionally, N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride has been shown to have neuroprotective effects and to reduce the risk of certain neurological disorders.
Advantages and Limitations for Lab Experiments
N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride has several advantages for use in laboratory experiments. It is highly soluble in water, which makes it ideal for use in aqueous solutions. Additionally, it is relatively stable and has a low toxicity profile. However, N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride also has several limitations for use in laboratory experiments. It is relatively expensive and has a limited shelf life. Additionally, it is difficult to synthesize in large quantities.
Future Directions
There are several potential future directions for research on N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride. One potential future direction is to further investigate its mechanism of action and to develop novel therapeutic applications. Additionally, further research could be conducted to investigate the effects of N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride on various biochemical and physiological processes. Additionally, further research could be conducted to develop more efficient methods for the synthesis of N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride in large quantities. Finally, further research could be conducted to investigate the potential use of N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride as a drug delivery system.
Synthesis Methods
N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride can be synthesized from AEFPA using a two-step procedure. The first step involves the reaction of AEFPA with 3-chloropropionyl chloride in the presence of a base. This reaction results in the formation of N-(2-aminoethyl)-3-chloropropionamide (ACPA). The second step involves the reaction of ACPA with 3-fluorophenylboronic acid in the presence of a base. This reaction results in the formation of N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride involves the reaction of 3-fluoroacetophenone with ethylenediamine followed by acetylation with acetic anhydride and subsequent reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-fluoroacetophenone", "ethylenediamine", "acetic anhydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-fluoroacetophenone is reacted with ethylenediamine in ethanol at reflux temperature to form N-(2-aminoethyl)-3-fluoroacetophenone.", "Step 2: N-(2-aminoethyl)-3-fluoroacetophenone is acetylated with acetic anhydride in the presence of pyridine to form N-(2-acetamidoethyl)-3-fluoroacetophenone.", "Step 3: N-(2-acetamidoethyl)-3-fluoroacetophenone is reacted with hydrochloric acid to form N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride." ] } | |
CAS RN |
2758000-55-2 |
Product Name |
N-(2-aminoethyl)-2-(3-fluorophenyl)acetamide hydrochloride |
Molecular Formula |
C10H14ClFN2O |
Molecular Weight |
232.7 |
Purity |
95 |
Origin of Product |
United States |
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